Cas no 149489-32-7 (2-(Chloromethyl)-3-fluoropyridine)

• Product Name: 2-(Chloromethyl)-3-fluoropyridine
• CAS No: 149489-32-7
• MF: C₆H₅ClFN
• MW: 145.562003850937
• MDL: MFCD11520697
• CID: 100207
• PubChem ID: 15133602
• Update Time: 2025-04-18

2-(Chloromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-fluoropyridine
• 2-(CHLOROMETHYL)-3-FLUORO-PYRIDINE
• 2-Chloromethyl-3-fluoropyridine
• Pyridine,2-(chloromethyl)-3-fluoro-
• 2-chloromethyl-3-fluoro-pyridine
• 3-(ChloroMethyl)-2-fluoropyridine
• ACMC-1C88H
• AG-D-95666
• AGN-PC-003W2I
• CTK8B4139
• SureCN1878097
• Pyridine, 2-(chloromethyl)-3-fluoro- (9CI)
• VACDDNDGSMRWPV-UHFFFAOYSA-N
• PYRIDINE, 2-(CHLOROMETHYL)-3-FLUORO-
• 2-(Chloromethyl)3-fluoropyridine
• 149489-32-7
• EN300-1707828
• AC-33310
• AKOS006324732
• AMY7984
• PB14946
• P11154
• A884270
• DTXSID70568763
• MFCD11520697
• SY014099
• FT-0761409
• J-506286
• (chloromethyl)-3-fluoropyridine
• SCHEMBL1878097
• DB-063810
• 836-811-9
• DTXCID10519537

• MDL： MFCD11520697
• Inchi： 1S/C6H5ClFN/c7-4-6-5(8)2-1-3-9-6/h1-3H,4H2
• InChI Key： VACDDNDGSMRWPV-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CN=1)F

Computed Properties

• Exact Mass: 145.00955
• Monoisotopic Mass: 145.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.270±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 173.2±25.0 ºC (760 Torr),
• Flash Point: 58.5±23.2 ºC,
• Solubility: Slightly soluble (4.4 g/l) (25 º C),
• PSA: 12.89